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Compound of Interest

Compound Name: Indium-115

Cat. No.: B077298

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
pulse shape discrimination (PSD) techniques for the measurement of Indium-115 (In-115).

Frequently Asked Questions (FAQS)

Q1: What is pulse shape discrimination (PSD), and why is it used for Indium-115
measurements?

Al: Pulse Shape Discrimination (PSD) is a technique used to distinguish between different
types of radiation based on the shape of the electrical pulse they generate in a detector. In the
context of Indium-115 measurements, which involve beta decay, PSD is crucial for separating
the beta signals from background events, particularly those caused by gamma rays. This
separation is essential for obtaining a clean energy spectrum of the In-115 beta decay.[1]

Q2: What is the principle behind PSD for beta-gamma separation in a liquid scintillator?

A2: The principle of PSD in organic liquid scintillators relies on the different de-excitation
mechanisms of the scintillator molecules when excited by different particles. Beta particles
(electrons) and gamma rays (which interact via electrons) primarily cause prompt fluorescence,
resulting in a fast-rising pulse with a short decay time. Heavier particles, like neutrons, would
cause a larger proportion of delayed fluorescence, leading to a pulse with a slower talil
component. While both beta and gamma interactions are with electrons, subtle differences in
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the ionization density can still lead to slight variations in pulse shape that can be exploited by
sensitive PSD systems.

Q3: How is the effectiveness of PSD quantified?

A3: The effectiveness of PSD is quantified using a Figure of Merit (FOM). The FOM is a
measure of the separation between the distributions of the PSD parameter for two different
particle types. A higher FOM value indicates better separation. It is calculated using the
following formula:

FOM = (Peak: - Peakz) / (FWHM: + FWHM?)

Where Peaki and Peak: are the peak positions of the PSD parameter for the two particle
types, and FWHM: and FWHM: are their respective full widths at half maximum.[2][3] A FOM
value greater than 1 indicates good separation.

Troubleshooting Guides

This section provides solutions to common problems encountered during Indium-115
measurements using PSD with liquid scintillators.

Problem 1: Poor Beta-Gamma Separation (Low FOM)
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Possible Cause Troubleshooting Steps

1. Optimize Integration Gates: The charge

integration method is a common PSD technique.

Systematically vary the start and end times of
Incorrect PSD Parameters ) )

the "short" and "long" integration gates to

maximize the FOM. The optimal gates depend

on the specific scintillator and electronics used.

2. Adjust Discriminator Thresholds: Ensure that
the lower-level discriminator is set appropriately
to exclude electronic noise without cutting into

the beta signal of interest.

1. Identify Quenching: Quenching is the
reduction of scintillation light output due to
o o impurities or color in the sample. This can
Quenching in the Scintillator
degrade pulse shape. Prepare a set of

quenched standards to create a quench curve.

(4105116171

2. Apply Quench Correction: Use a quench
correction method, such as the channels ratio
method or the external standard method, to

compensate for the effects of quenching.[4][5]

3. Sample Preparation: Ensure the Indium-115
sample is fully dissolved and homogeneously
mixed in the scintillation cocktail to avoid

physical quenching.[6]

1. Check PMT Gain: Ensure the PMT high

voltage is set to the manufacturer's
Photomultiplier Tube (PMT) Issues recommended operating range. An unstable or

improperly set high voltage can lead to poor

signal quality.
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2. Inspect for Light Leaks: Verify that the
detector housing is light-tight. Light leaks can
increase background noise and interfere with
PSD.

High Background Noise

1. Identify Noise Sources: Electronic noise can
distort pulse shapes. Check for proper
grounding and shielding of all electronic

components.

2. Background Subtraction: Measure the
background spectrum using a blank sample and
subtract it from the Indium-115 spectrum.

Problem 2: Distorted Beta Spectrum

Possible Cause

Troubleshooting Steps

Non-linear Detector Response

1. Energy Calibration: Perform an energy
calibration using sources with known energies
that bracket the In-115 beta spectrum endpoint
(approximately 497 keV). Common calibration
sources include 37Cs (662 keV gamma) and
2Na (511 keV and 1275 keV gammas).

Incorrect Energy Windowing

1. Set Appropriate Energy Windows: Ensure the
data acquisition window is set wide enough to

capture the entire In-115 beta spectrum.

Pile-up Events

1. Reduce Source Activity: If the count rate is
too high, two pulses can overlap (pile-up),
leading to a distorted spectrum. Reduce the

activity of the In-115 source if possible.

2. Use Pile-up Rejection: Many modern digital
signal processors have built-in pile-up rejection
algorithms. Ensure this feature is enabled and

properly configured.
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Problem 3: Low Counting Efficiency

Possible Cause

Troubleshooting Steps

Severe Quenching

1. Optimize Sample-to-Cocktail Ratio: Use the
recommended sample volume for the chosen

scintillation cocktail to minimize quenching.

2. Choose an Appropriate Cocktail: Select a
scintillation cocktail that is compatible with the

chemical form of the Indium-115 sample.

Incorrect Lower-Level Discriminator Setting

1. Adjust Discriminator: A discriminator set too
high can cut off a significant portion of the low-
energy beta events. Adjust the discriminator to

just above the electronic noise level.

Quantitative Data

Table 1: Indium-115 Decay Characteristics

Property Value Reference
Half-life 4.41 x 10** years [8][9]
Decay Mode Beta () [8]

Q-value (Endpoint Energy) ~497.954 keV [8]
Daughter Nucleus 153N (Tin) [10]

Table 2: Typical Parameters for Pulse Shape Discrimination (Charge Integration Method)
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Parameter

Typical Range

Notes

Short Gate Integration Time

10-50 ns

Captures the fast component

of the pulse.

Long Gate Integration Time

100 - 500 ns

Captures the total light output.

PSD Parameter

(Long Gate - Short Gate) /
Long Gate

A common formulation.

Expected FOM for Beta-

Gamma

>1.0

Varies with scintillator,

electronics, and energy.

Experimental Protocols

Protocol: Measurement of Indium-115 Beta Spectrum using Liquid Scintillation and PSD

e Sample Preparation:

[¢]

Prepare a stock solution of Indium-115 in a suitable solvent.

o Pipette a known volume of the In-115 solution into a 20 mL glass or plastic liquid

scintillation vial.

o Add the appropriate liquid scintillation cocktail to the vial, ensuring the total volume is

optimal for the counter (typically 10-15 mL).

o Prepare a background sample (blank) containing the same volume of cocktail but no In-

115.

o Prepare a set of quenched standards if quench correction is required.

e System Setup and Calibration:

o Power on the liquid scintillation counter and allow the PMTSs to stabilize.

o Perform an energy calibration using standard sources (e.g., 13’Cs, 22Na).

o Set the data acquisition parameters, including the energy range and acquisition time.
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o Data Acquisition:

o Place the background sample in the counter and acquire a background spectrum for a
sufficient duration to obtain good statistics.

o Place the Indium-115 sample in the counter and acquire the beta spectrum.

e Pulse Shape Discrimination Analysis (Offline):

[¢]

If using a digitizer, transfer the raw pulse data to a computer.

[e]

Apply a PSD algorithm, such as the charge integration method.

o

Optimize the PSD parameters (e.g., integration gates) to maximize the FOM for beta-
gamma separation.

o

Generate a 2D histogram of the PSD parameter versus energy.

[¢]

Define a region of interest (ROI) in the 2D histogram that corresponds to beta events.

o Data Analysis:

[e]

Apply the beta ROI to the data to generate a clean beta energy spectrum.

o

Subtract the background spectrum from the In-115 beta spectrum.

[¢]

Apply quench correction if necessary.

o

Analyze the final beta spectrum to determine the count rate and spectral shape.

Visualizations
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Experimental Workflow for In-115 PSD Measurement
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Caption: A flowchart of the experimental workflow for Indium-115 PSD measurements.
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Troubleshooting Logic for Poor PSD Performance
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Caption: A decision tree for troubleshooting poor PSD performance.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b077298?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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